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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the RHEOBYK® line of rheology-

modifying additives for solvent-borne systems. These additives are critical tools for controlling

the flow behavior of coatings, ensuring optimal performance from application to final film

formation. This document details their mechanism of action, presents available quantitative

data, outlines experimental protocols for their evaluation, and illustrates key concepts through

diagrams.

Core Principles of RHEOBYK® Additives in Solvent-
Borne Systems
RHEOBYK® additives are organic-based rheological modifiers designed to control the viscosity

and flow properties of solvent-borne coatings. Their primary functions are to prevent common

defects such as pigment settling during storage and sagging of the coating on vertical surfaces

after application. The fundamental mechanism by which most liquid RHEOBYK® additives

operate is through the formation of a three-dimensional network structure within the coating

system.[1] This network imparts a thixotropic or pseudoplastic rheological profile to the

material.

Thixotropy is a time-dependent shear thinning property. When a shear force is applied, such as

during stirring or spraying, the 3D network breaks down, leading to a decrease in viscosity and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1169707?utm_src=pdf-interest
https://www.ulprospector.com/en/na/Adhesives/Detail/3532/59410/RHEOBYK-431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


allowing for easy application. Once the shear is removed, the network rebuilds over time,

causing the viscosity to increase and thus preventing sagging.

Pseudoplasticity, or shear thinning, is a similar phenomenon where viscosity decreases with

increasing shear rate. RHEOBYK® additives that impart pseudoplastic behavior ensure a rapid

recovery of viscosity after the shear is removed.[1]

The effectiveness of these additives is influenced by the polarity of the solvent-borne system

and the incorporation temperature.[1] Different RHEOBYK® products are tailored for systems

of varying polarities, from non-polar to high-polarity.

Quantitative Data and Product Comparison
While specific performance data is highly dependent on the formulation of the solvent-borne

system, the following tables summarize the typical properties and recommended dosage levels

for several common RHEOBYK® additives. This information has been compiled from publicly

available technical data sheets.

Additive
Chemical

Class

System

Polarity

Active

Substance

(%)

Density

(at 20°C)
Solvent(s)

Flash

Point

RHEOBYK

-410

Modified

Urea
Medium 52% 1.13 g/mL

N-

Methylpyrr

olidone

91°C

RHEOBYK

-430
Polyamide Medium 29% 0.86 g/mL

Isobutanol/

Solvent

Naphtha

(9/1)

27°C

RHEOBYK

-431

Urea-

modified,

non-polar

Polyamide

Non-polar

to Medium

Not

specified
0.87 g/mL

Not

specified

Not

specified

Table 1: Typical Physical Properties of Select RHEOBYK® Additives[2][3][4]
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Additive Function

Recommended Dosage (%

of total formulation, as

supplied)

RHEOBYK-410 Anti-settling 0.2 - 1.0%

Anti-sagging 0.5 - 2.0%

RHEOBYK-431 Anti-settling 0.1 - 2.0%

To increase stability 1.0 - 4.0%

Table 2: Recommended Dosage Levels for Select RHEOBYK® Additives[2][5]

Experimental Protocols
To evaluate the performance of RHEOBYK® additives in a solvent-borne system, a series of

standardized tests can be conducted. Below are detailed methodologies for key experiments.

Viscosity Measurement
Objective: To characterize the rheological behavior of the coating containing the RHEOBYK®

additive.

Apparatus:

Rotational viscometer or rheometer (e.g., Brookfield, Anton Paar)

Appropriate spindle or measuring geometry (e.g., cone-plate, parallel-plate)

Temperature-controlled sample holder

Methodology:

Prepare the solvent-borne coating formulation with the desired concentration of the

RHEOBYK® additive. Ensure the additive is incorporated as per the manufacturer's

instructions.

Allow the sample to equilibrate to a constant temperature (e.g., 25°C).
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Place the sample in the viscometer/rheometer.

Conduct a viscosity measurement at a low shear rate to determine the "at-rest" viscosity,

which is indicative of anti-settling and sag resistance.

Perform a shear rate sweep, gradually increasing the shear rate to a high value (simulating

application conditions) and then decreasing it back to a low value. This will generate a flow

curve and demonstrate the shear-thinning behavior of the coating.

To assess thixotropy, subject the sample to a period of high shear, followed by a period of

low shear, and monitor the viscosity recovery over time.

Sag Resistance Test
Objective: To determine the maximum wet film thickness of a coating that can be applied to a

vertical surface without sagging.

Apparatus:

Multi-notch applicator (e.g., Leneta anti-sag meter)

Drawdown card or panel (e.g., glass or steel)

Vertical stand for holding the card/panel

Methodology:

Place the drawdown card on a flat, horizontal surface.

Apply a pool of the coating at one end of the card.

Draw the multi-notch applicator across the card at a slow, steady rate to create a series of

parallel stripes of increasing wet film thickness.

Immediately hang the card vertically in the stand, with the thinnest stripe at the top.

Allow the coating to flow under gravity.
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After a specified time (e.g., 10 minutes), observe the stripes. The anti-sag index is reported

as the wet film thickness of the highest stripe that does not sag and touch the stripe below it.

Visualization of Mechanisms and Workflows
The following diagrams, generated using the DOT language, illustrate key concepts related to

RHEOBYK® additives.

Mechanism of Action Effect of Shear Viscosity Recovery

RHEOBYK® Molecules Formation of 3D NetworkSelf-assembly High Viscosity at RestEntrapment of solvent and binder Application of Shear
(e.g., spraying, brushing) Breakdown of 3D Network Low Viscosity for Application Removal of Shear Reformation of 3D Network Viscosity Increases

(Anti-sagging)

Click to download full resolution via product page

Caption: Mechanism of action of RHEOBYK® additives and the effect of shear.
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Caption: Experimental workflow for the sag resistance test.

Conclusion
RHEOBYK® additives for solvent-borne systems are essential for achieving desired rheological

properties, leading to improved application and final film appearance. By forming a reversible

three-dimensional network, these additives provide excellent anti-sag and anti-settling

characteristics. The selection of the appropriate RHEOBYK® product and its dosage must be
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tailored to the specific solvent-borne formulation, considering factors such as system polarity

and desired rheological profile. The experimental protocols outlined in this guide provide a

framework for the systematic evaluation and optimization of these additives in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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